Cas no 1806872-14-9 (5-Cyano-2-(difluoromethyl)-3-fluoro-4-methylpyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methylpyridine
• CAS No: 1806872-14-9
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4871516
• Update Time: 2025-10-05

5-Cyano-2-(difluoromethyl)-3-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-5(2-12)3-13-7(6(4)9)8(10)11/h3,8H,1H3
• InChI Key： PDHLCZXEUCCBME-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C#N)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methylpyridine

5-Cyano-2-(difluoromethyl)-3-fluoro-4-methylpyridine: A Comprehensive Overview

The compound 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methylpyridine, identified by the CAS number 1806872-14-9, is a highly specialized organic molecule with significant applications in various fields. This pyridine derivative has garnered attention due to its unique structural features and potential uses in chemical synthesis, pharmaceuticals, and agrochemicals. The molecule's structure, which includes a cyano group, difluoromethyl substituent, and fluorine atom, contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of pyridine derivatives like 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methylpyridine in drug discovery. The presence of electron-withdrawing groups such as the cyano and difluoromethyl groups enhances the molecule's reactivity and selectivity in biological systems. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, particularly in the development of new antibiotics and anticancer agents.

In agricultural applications, this compound has shown promise as a component in herbicides and insecticides. Its ability to inhibit key enzymes in pests and weeds makes it a valuable addition to modern crop protection strategies. Studies conducted in 2023 have demonstrated its efficacy in controlling invasive species without adverse effects on non-target organisms, underscoring its role in sustainable agriculture.

The synthesis of 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methylpyridine involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements are critical for meeting the growing demand across various industries.

From a structural perspective, the molecule's pyridine ring serves as a versatile scaffold for further functionalization. The substitution pattern—cyano at position 5, difluoromethyl at position 2, fluorine at position 3, and methyl at position 4—creates a unique electronic environment that can be exploited for diverse applications. This configuration also influences the compound's solubility, stability, and reactivity under different conditions.

Emerging research has also explored the use of this compound in materials science. Its ability to form stable coordination complexes with metal ions has opened avenues for its application in catalysis and sensor development. For instance, studies published in 2023 have shown its potential as a ligand in metal-organic frameworks (MOFs), which are used for gas storage and separation.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-fluoro-4-methylpyridine is a multifaceted compound with wide-ranging applications across various scientific domains. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, its significance in the chemical landscape is expected to grow further.